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Compound of Interest

Compound Name: Tau Peptide (307-321)

Cat. No.: B12406533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources

and availability of Tau Peptide (307-321), a critical reagent in the study of tauopathies such as

Alzheimer's disease. Furthermore, this guide details a key experimental protocol for

investigating the aggregation properties of this peptide, a central pathological event in

neurodegenerative diseases.

Commercial Sources and Availability of Tau Peptide
(307-321)
The Tau Peptide (307-321), with the sequence H-Gln-Ile-Val-Tyr-Lys-Pro-Val-Asp-Leu-Ser-Lys-

Val-Thr-Ser-Lys-OH, is readily available from a variety of commercial suppliers. The purity of

the synthetic peptide is a critical factor for experimental reproducibility, with most vendors

offering purities of >95% as determined by HPLC. The peptide is typically supplied as a

lyophilized white powder and should be stored at -20°C in a cool, dry, and dark place. Below is

a summary of offerings from several prominent suppliers. Pricing is subject to change and may

not include shipping and handling fees. It is recommended to contact the suppliers directly for

the most current pricing and bulk order inquiries.
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Supplier Purity
Available
Quantities

Price
(USD/EUR/CHF
)

Modifications
Offered

Bachem >97% 0.5 mg, 1 mg

193.00€ -

314.00€; 158.40

CHF - 262.20

CHF

Custom

synthesis

available upon

request.

MedChemExpres

s
>98%

50 mg, 100 mg,

250 mg
Quote required

Custom peptide

synthesis

services offered.

Creative

Peptides
>98% 1 g, 10 g Quote required

Offers a wide

range of

modifications

including

acetylation,

phosphorylation,

and labeling.

HongTide

Biotechnology

>95% (crude to

>98% available)

Custom

quantities
Quote required

Custom

synthesis with

various

modifications

available.

rPeptide
>90% (for full-

length proteins)
50 µg and larger

~$225 - $1875

(for various Tau

fragments)

Offers various

Tau protein

isoforms and

mutants.

Anaspec Not specified for

this fragment

Custom

synthesis

Quote required Specializes in

synthesis of

modified

peptides

including

fluorescently

labeled and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphorylated

peptides.

GenScript
Not specified for

this fragment

Custom

synthesis
Quote required

Comprehensive

custom peptide

synthesis

services with a

wide array of

modifications.

Pharmaffiliates Not specified
Custom

quantities
Quote required

Provides

reference

standards.

Experimental Protocol: Thioflavin T (ThT)
Aggregation Assay for Tau Peptide (307-321)
The Thioflavin T (ThT) fluorescence assay is a widely used method to monitor the in vitro

aggregation of amyloidogenic peptides and proteins, including Tau fragments. ThT dye exhibits

enhanced fluorescence upon binding to the β-sheet structures that are characteristic of amyloid

fibrils. This protocol provides a detailed methodology for performing a ThT aggregation assay

with Tau Peptide (307-321).

Materials:

Tau Peptide (307-321)

Thioflavin T (ThT)

Heparin (as an aggregation inducer)

Phosphate-buffered saline (PBS), pH 7.4

Sterile, nuclease-free water

96-well black, clear-bottom microplates (non-binding surface recommended)
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Plate reader with fluorescence detection capabilities (Excitation: ~440-450 nm, Emission:

~480-490 nm)

Shaking incubator

Procedure:

Preparation of Stock Solutions:

Tau Peptide (307-321) Stock Solution: Dissolve the lyophilized peptide in sterile,

nuclease-free water to a final concentration of 1 mM. Aliquot and store at -80°C to avoid

repeated freeze-thaw cycles.

Thioflavin T (ThT) Stock Solution: Prepare a 1 mM stock solution of ThT in sterile,

nuclease-free water. Filter the solution through a 0.22 µm syringe filter to remove any

aggregates. Store protected from light at 4°C for short-term use or -20°C for long-term

storage.

Heparin Stock Solution: Prepare a 1 mg/mL (or appropriate molar concentration) stock

solution of heparin in sterile, nuclease-free water. Aliquot and store at -20°C.

Aggregation Reaction Setup:

All reactions should be set up in a 96-well black, clear-bottom microplate. It is

recommended to perform each condition in triplicate.

Prepare a reaction mixture containing the following components in PBS (pH 7.4) to the

desired final concentrations. A typical reaction volume is 100-200 µL per well.

Tau Peptide (307-321): Final concentration typically ranges from 10-50 µM.

Heparin: Final concentration typically ranges from 1-10 µM (a common molar ratio of

Tau to heparin is 4:1).

Thioflavin T: Final concentration is typically 10-25 µM.

Controls: Include wells with all components except the Tau peptide (blank) and wells with

all components except heparin (negative control for induced aggregation).
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Incubation and Fluorescence Measurement:

Seal the microplate to prevent evaporation.

Incubate the plate in a plate reader with shaking capabilities at 37°C.

Set the plate reader to take fluorescence measurements at regular intervals (e.g., every

15-30 minutes) for a duration of several hours to days, depending on the expected

aggregation kinetics.

Use an excitation wavelength of approximately 440-450 nm and an emission wavelength

of approximately 480-490 nm.

Data Analysis:

Subtract the background fluorescence (from the blank wells) from the fluorescence

readings of the experimental wells at each time point.

Plot the average background-corrected fluorescence intensity against time for each

condition.

The resulting curve will typically show a lag phase, followed by an exponential growth

phase, and finally a plateau, representing the kinetics of Tau peptide aggregation.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow of the Thioflavin T aggregation assay for

Tau Peptide (307-321).
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Caption: Experimental workflow for the Tau Peptide (307-321) Thioflavin T aggregation assay.
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To cite this document: BenchChem. [A Technical Guide to Tau Peptide (307-321):
Commercial Availability and Experimental Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12406533#commercial-sources-and-
availability-of-tau-peptide-307-321]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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